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Compound of Interest

Compound Name: 2',5'-Dimethylacetophenone

Cat. No.: B146730 Get Quote

Safe Handling and Disposal of 2',5'-
Dimethylacetophenone
This document provides essential safety protocols and logistical information for the handling

and disposal of 2',5'-Dimethylacetophenone (CAS No. 2142-73-6) in a laboratory setting. The

following procedural guidance is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory operations.

Hazard Identification and Classification
2',5'-Dimethylacetophenone is a combustible liquid that poses several health risks. It is

crucial to understand its hazards before handling. The substance is classified under the

Globally Harmonized System (GHS) as follows:
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Hazard Class GHS Classification Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[1]

Skin Irritation Category 2
H315: Causes skin irritation[2]

[3]

Eye Irritation Category 2 / 2A
H319: Causes serious eye

irritation[1][2][3]

Target Organ Toxicity Category 3
H335: May cause respiratory

irritation[2][3]

Physical Hazard Flammable liquids, Category 4 H227: Combustible liquid

The signal word for this chemical is Warning.[1][3]

Quantitative Safety Data
Below are the key physical and chemical properties relevant to the safe handling of 2',5'-
Dimethylacetophenone. Currently, no specific Permissible Exposure Limits (PEL) have been

established by OSHA for this compound.[4]

Property Value

Flash Point 95 - 96 °C (203 - 204.8 °F) - closed cup[5][6]

Boiling Point 195 - 231 °C (383 - 447.8 °F)[5][6]

Density 0.988 g/mL at 25 °C[5]

Appearance Clear colorless to yellow liquid[3]

Occupational Exposure Limits Not established

Operational and Disposal Plans
Adherence to the following step-by-step procedures is mandatory to minimize exposure risk

and ensure a safe working environment.
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Engineering Controls and Preparation
Ventilation: All handling of 2',5'-Dimethylacetophenone must occur in a well-ventilated area.

[2][3] A certified chemical fume hood is required. The air velocity at the extraction point

should be sufficient to prevent vapor accumulation.[2]

Emergency Equipment: Ensure that a fully functional eyewash station and a safety shower

are readily accessible and in close proximity to the workstation.[1]

Storage: Store in a cool, dry, well-ventilated place away from heat and ignition sources.[3]

Keep containers tightly closed and clearly labeled.[2][3] Suitable containers include

polyethylene or polypropylene.[2]

Required Personal Protective Equipment (PPE)
The following PPE is the minimum requirement for any individual handling 2',5'-
Dimethylacetophenone.
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Area of Protection Required PPE Best Practices

Eye & Face
Chemical safety goggles and a

face shield.[2][7]

A face shield must be used in

combination with goggles

where splashing is a risk.[7]

Hand

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).[2][5]

[7]

Inspect gloves for integrity

before use. Consult the

manufacturer's data for

breakthrough times and

chemical compatibility.[1]

Remove gloves carefully to

avoid skin contamination.

Body

Long-sleeved lab coat or

chemical-resistant gown; PVC

apron.[1][2]

Ensure clothing provides full

coverage of the arms. Launder

contaminated clothing

separately before reuse.[2]

Respiratory
Not required if handled within a

functioning fume hood.

If ventilation is inadequate or in

the event of a major spill, a

NIOSH-approved respirator

(e.g., surgical N-95) or self-

contained breathing apparatus

is necessary.[2][8][9]

Chemical Handling Protocol
Don PPE: Before entering the handling area, don PPE in the following order: lab coat/gown,

safety goggles, face shield, and finally, gloves.

Handle Chemical: Conduct all work inside a chemical fume hood. Avoid all personal contact,

including the inhalation of vapors.[2] Do not eat, drink, or smoke in the work area.[2]

Post-Handling: Once work is complete, securely seal the chemical container.[2]

Doff PPE: Remove PPE carefully in an order that minimizes cross-contamination: gloves,

face shield, gown, and goggles.
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Hygiene: Wash hands and any exposed skin thoroughly with soap and water after handling.

[2][3]

Emergency and Spill Response
Minor Spills (inside fume hood):

Wear appropriate PPE.[2]

Contain and absorb the spill using an inert material such as sand, vermiculite, or earth.[2]

Collect the absorbed material and place it into a suitable, labeled container for chemical

waste disposal.[2]

Decontaminate the area and all equipment used for cleanup.

Major Spills (outside fume hood):

Evacuate personnel from the immediate area and move upwind.[2]

Alert the appropriate emergency response team and inform them of the location and

nature of the hazard.[2]

Only trained personnel with appropriate respiratory protection (SCBA) and full protective

gear should attempt to clean up the spill.[2][9]

Prevent the spill from entering drains or waterways.[2]

Waste Disposal Plan
Segregation: Collect all waste containing 2',5'-Dimethylacetophenone, including

contaminated absorbents and disposable PPE, in a dedicated and clearly labeled hazardous

waste container.[10]

Container Management: The waste container must be kept tightly closed except when

adding waste, be in good condition, and be compatible with the chemical.[2][10]
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Disposal: Dispose of the chemical waste through an approved waste disposal plant. Consult

with your institution's environmental health and safety department and local waste

management authorities for specific disposal regulations.[2]

Empty Containers: Decontaminate empty containers before disposal. Observe all label

safeguards until the container is cleaned or destroyed.[2]

Procedural Workflow for Handling 2',5'-
Dimethylacetophenone
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Phase 1: Preparation

Phase 2: Operation

Phase 3: Post-Operation

Engineering Controls Check
- Verify Fume Hood Function
- Locate Eyewash & Shower

Assemble Required PPE
- Goggles & Face Shield

- Chemical Resistant Gloves
- Lab Coat / Gown

1. Don PPE
(Coat -> Goggles -> Gloves)

2. Handle Chemical
- In Fume Hood

- Avoid Inhalation/Contact

3. Doff PPE
(Gloves -> Gown -> Goggles) Spill Occurs

Wash Hands Thoroughly

Dispose of Waste
- Segregate Chemical Waste

- Dispose of Contaminated PPE

Execute Spill Protocol
- Evacuate (if major)
- Contain & Absorb
- Dispose as Waste

Click to download full resolution via product page
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Caption: Workflow for the safe handling of 2',5'-Dimethylacetophenone, from preparation to

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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